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Compound of Interest

Compound Name: 3-Chloro-5-nitrobenzoic acid

Cat. No.: B1585322

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 3-Chloro-5-nitrobenzoic acid (CAS No.
34662-36-7), a pivotal chemical intermediate in the pharmaceutical and agrochemical
industries. This document outlines its chemical and physical properties, synthesis and
reactivity, key applications, and essential safety information. Detailed experimental protocols
and workflow diagrams are included to support laboratory research and development.

Core Properties and Data

3-Chloro-5-nitrobenzoic acid is a substituted aromatic carboxylic acid. The presence of both
a chloro and a nitro group, which are strongly electron-withdrawing, significantly influences the
molecule's reactivity and physical characteristics.

Chemical and Physical Properties

The key quantitative properties of 3-Chloro-5-nitrobenzoic acid are summarized in the table
below for quick reference.
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Property Value Source(s)
CAS Number 34662-36-7 [LI[21031[41[5]
Molecular Formula C7H4CINOa4 [11[2][5]
Molecular Weight 201.56 g/mol [11[3114]
IUPAC Name 3-chloro-5-nitrobenzoic acid [3]
Appearance Pale brown or yellow solid [5]
Melting Point 140-148 °C [5]
Boiling Point 351.1 °C (Calculated) [1]
Limited solubility in water;
- soluble in polar organic
Solubility ) ) ] N/A
solvents like dimethyl sulfoxide
(DMSO) and acetonitrile.
Predicted XlogP 2.0 [2]

Safety and Hazard Information

Proper handling of 3-Chloro-5-nitrobenzoic acid is crucial. The compound is classified with

several hazards according to the Globally Harmonized System (GHS).

Hazard Category

GHS Hazard Statement

Acute Oral Toxicity

H302: Harmful if swallowed

Skin Corrosion/Irritation

H315: Causes skin irritation

Serious Eye Damage/Irritation

H319: Causes serious eye irritation

Specific Target Organ Toxicity

H335: May cause respiratory irritation

Note: Always consult the full Safety Data Sheet (SDS) before handling this chemical. Standard

personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, should

be worn. Work should be conducted in a well-ventilated area or a chemical fume hood.
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Synthesis and Reactivity
Synthesis Workflow

The primary industrial synthesis of 3-Chloro-5-nitrobenzoic acid involves the electrophilic
nitration of 3-chlorobenzoic acid. This process requires a potent nitrating agent, typically a
mixture of concentrated nitric acid and sulfuric acid (mixed acid). The sulfuric acid acts as a
catalyst, protonating the nitric acid to form the highly electrophilic nitronium ion (NO2*), which
then attacks the aromatic ring.
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Starting Materials
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to 3-Chloro-5-
nitrobenzoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585322#3-chloro-5-nitrobenzoic-acid-cas-number-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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